Cas no 1261949-50-1 (2-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1261949-50-1
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18321506
• CID: 2622111
• PubChem ID: 53227379
• Update Time: 2025-04-21

2-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321506
• DTXSID50690935
• 1261949-50-1
• 2-(4-CARBOXY-3-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 2-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid, 95%
• 3'-Fluoro-4-methoxy[1,1'-biphenyl]-2,4'-dicarboxylic acid
• 2-(4-Carboxy-3-fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321506
• Inchi： 1S/C15H11FO5/c1-21-9-3-5-10(12(7-9)15(19)20)8-2-4-11(14(17)18)13(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： IRORDKUEWGQCPN-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 290.059
• Monoisotopic Mass: 290.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 2.7